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Core Compound Overview

BODIPY Green 8-P2M, with the Chemical Abstracts Service (CAS) number 929679-22-1, is a
specialized fluorescent probe designed for the detection of thiol-containing molecules. Its
chemical name is Boron, [1-[2-[(3,5-dimethyl-1H-pyrrol-2-yl-kN)(3,5-dimethyl-2H-pyrrol-2-
ylidene-kN)methyl]phenyl]-1H-pyrrole-2,5-dionato]difluoro-, (T-4)-.[1] This compound belongs to
the BODIPY class of dyes, which are well-regarded for their sharp absorption and emission
peaks, high fluorescence quantum yields, and good photostability.

A key feature of BODIPY Green 8-P2M is its functionality as a "pro-fluorescent” probe. In its
native state, the fluorescence of the BODIPY core is significantly quenched through a process
known as photoinduced electron transfer (PeT).[2] Upon reaction with a thiol group (present in
molecules like the amino acid cysteine), this quenching mechanism is disrupted, leading to a
substantial increase in fluorescence intensity. This "turn-on" characteristic provides a high
signal-to-noise ratio, making it particularly useful for detecting low concentrations of proteins
and other thiol-containing biomolecules.[2][3]
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hemical and Physical :

Property Value Reference
CAS Number 929679-22-1 [1]
Molecular Formula C23H20BF2N302 [1]
Molecular Weight 419.23 g/mol [1]
Appearance Brown to red solid [1]

Photophysical Properties

While specific photophysical data for BODIPY Green 8-P2M is not readily available in the

public domain, data from the closely related and structurally similar BODIPY FL dye can

provide a reasonable estimate of its spectral characteristics.

Property Estimated Value Reference (BODIPY FL)
Excitation Maximum (Aex) ~505 nm [3]
Emission Maximum (Aem) ~513 nm [3]

Molar Extinction Coefficient (g)

~80,000 cm~—*M~?

[3]

Quantum Yield (®)

High (approaching 1.0 in some

cases)

[4]

Mechanism of Action: Thiol-Activated Fluorescence

The core principle behind the functionality of BODIPY Green 8-P2M is a thiol-mediated

restoration of fluorescence. The maleimide group incorporated into its structure is highly

reactive towards thiol groups.
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BODIPY Green 8-P2M

(Fluorescence Quenched) s

Fluorescence

Thiol-Maleimide 0N BODIPY-Thiol Adduct
Michael Addition (Highly Fluorescent)

Thiol
(e.g., Cysteine in Protein)

Preparation

Prepare Protein Solution Prepare BODIPY Green 8-P2M
(pH 7.0-7.5) Stock in DMSO

\Reactior/

Mix Protein and Probe
(Incubate 2h RT or O/N 4°C)

Purification & Analysis

Purify via Size-Exclusion
Chromatography

Characterize Labeled Protein
(Spectroscopy)
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Run SDS-PAGE

'

Fix Gel
(e.g., 50% MeOH, 10% Acetic Acid)

Wash with Water

Stain with BODIPY Green 8-P2M

@ith Water (briefly)

:

Image Gel

(Ex: ~505 nm, Em: ~513 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Methods for imaging and detecting modification of proteins by reactive lipid species - PMC
[pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [In-Depth Technical Guide to BODIPY Green 8-P2M
(CAS: 929679-22-1)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555961/docs#in-depth-technical-guide-to-bodipy-
green-8-p2m-cas-929679-22-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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